Cas no 61227-43-8 (Benzoic acid, 2-(2-hydroxy-6-methoxybenzoyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(2-hydroxy-6-methoxybenzoyl)-, methyl ester
• CAS No: 61227-43-8
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 487613
• PubChem ID: 71397961
• Update Time: 2025-04-19

Benzoic acid, 2-(2-hydroxy-6-methoxybenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-hydroxy-6-methoxybenzoyl)-, methyl ester
• methyl 2-(2-hydroxy-6-methoxybenzoyl)benzoate
• 61227-43-8
• DTXSID30819420

• Inchi： 1S/C16H14O5/c1-20-13-9-5-8-12(17)14(13)15(18)10-6-3-4-7-11(10)16(19)21-2/h3-9,17H,1-2H3
• InChI Key： IYTKEZIQALXZRF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(C1C=CC=CC=1C(=O)OC)=O)O

Computed Properties

• Exact Mass: 286.08412
• Monoisotopic Mass: 286.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83